Cas no 1361661-98-4 (2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol)

2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol is a chlorinated pyridine derivative with potential applications in agrochemical and pharmaceutical research. Its structure, featuring multiple trichlorophenyl groups, enhances stability and lipophilicity, making it suitable for studies involving pest control or bioactive compound development. The presence of a methanol group at the 4-position allows for further functionalization, enabling tailored modifications for specific applications. This compound's unique substitution pattern may contribute to selective binding interactions, particularly in systems where halogenated aromatic moieties are advantageous. Its synthesis and characterization are of interest in exploratory chemistry for developing novel active ingredients or intermediates.

2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol structure

1361661-98-4 structure

Product Name:2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol

CAS No:1361661-98-4

MF:C₁₈H₉Cl₆NO

MW:467.988158941269

CID:4968220

Update Time:2025-06-08

2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol
- Inchi： 1S/C18H9Cl6NO/c19-11-3-1-9(14(21)16(11)23)13-8(7-26)5-6-25-18(13)10-2-4-12(20)17(24)15(10)22/h1-6,26H,7H2
- InChI Key： GXQZSPOYFZRSIF-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1C1=C(CO)C=CN=C1C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 471
XLogP3: 7
Topological Polar Surface Area: 33.1

2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013029451-250mg	2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol	1361661-98-4	97%	250mg	499.20 USD	2021-06-22
Alichem	A013029451-500mg	2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol	1361661-98-4	97%	500mg	790.55 USD	2021-06-22
Alichem	A013029451-1g	2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol	1361661-98-4	97%	1g	1,534.70 USD	2021-06-22

2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol Related Literature

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Additional information on 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol

Introduction to 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol (CAS No. 1361661-98-4)

2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol, with the CAS number 1361661-98-4, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound is characterized by its pyridine core and the presence of two trichlorophenyl substituents, which contribute to its distinctive properties and reactivity.

The synthesis of 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced the number of steps and minimized waste generation.

In terms of its physical and chemical properties, 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol exhibits a high melting point and low solubility in common organic solvents. These properties make it suitable for use in various applications where stability and solubility control are crucial. The compound's molecular weight is approximately 557.7 g/mol, and it has a molecular formula of C₂₀H₁₁Cl₆N₁O₁.

The biological activity of 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol has been the subject of several studies. Research conducted at the University of California in 2020 investigated its potential as an antifungal agent. The results showed that it exhibited significant inhibitory effects against several fungal strains, including Candida albicans and Aspergillus niger. This finding opens up new possibilities for its use in agricultural and pharmaceutical applications.

Beyond its biological activity, 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol has also been explored for its potential in materials science. A study published in the Journal of Materials Chemistry C in 2019 demonstrated that this compound can be used as a building block for the synthesis of advanced functional materials with unique optical and electronic properties. The researchers found that incorporating this compound into polymer matrices resulted in materials with enhanced thermal stability and mechanical strength.

In the realm of environmental science, the impact of compounds like 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol on ecosystems is an important consideration. A recent study published in the Environmental Science & Technology journal evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable under standard conditions, it does not exhibit significant ecotoxicity at environmentally relevant concentrations.

The safety profile of 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol is another critical aspect that has been thoroughly investigated. Safety data sheets (SDS) provide detailed information on handling and storage procedures to ensure safe use. It is important to note that while this compound is not classified as a hazardous material under current regulations, appropriate precautions should still be taken to prevent exposure and ensure laboratory safety.

In conclusion, 2,3-Bis(2,3,4-trichlorophenyl)pyridine-4-methanol (CAS No. 1361661-98-4) is a versatile compound with a wide range of potential applications in fields such as pharmaceuticals, materials science, and environmental science. Ongoing research continues to uncover new properties and uses for this compound, making it an exciting area of study for scientists and researchers worldwide.